molecular formula C12H14N2O3S B8467184 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-indol-2-one

5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-indol-2-one

Cat. No.: B8467184
M. Wt: 266.32 g/mol
InChI Key: ABLAMURTLRZNQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C12H14N2O3S and its molecular weight is 266.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14N2O3S

Molecular Weight

266.32 g/mol

IUPAC Name

5-pyrrolidin-1-ylsulfonyl-1,3-dihydroindol-2-one

InChI

InChI=1S/C12H14N2O3S/c15-12-8-9-7-10(3-4-11(9)13-12)18(16,17)14-5-1-2-6-14/h3-4,7H,1-2,5-6,8H2,(H,13,15)

InChI Key

ABLAMURTLRZNQR-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)NC(=O)C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 5-chlorosulfonyl-2-oxindole (1.62 g, 7 mmol), pyrrolidine (0.701 mL, 8.4 mmol) and pyridine (1 mL) in dichloromethane (20 mL) was stirred at room temperature for 4 hours. The reaction mixture was diluted with ethyl acetate (300 mL) and made acidic with 1N hydrochloric acid (16 mL). The organic layer was then washed with sodium bicarbonate and brine, dried and concentrated. The residue was washed with ethanol (3 mL). It was then purified by chromatography on silica gel eluting with methanol:dichloromethane 1:9 to give 0.432 g (27%)-5-(pyrrolidine-1-sulfonyl)-1,3-dihydro-indol-2-one.
Quantity
1.62 g
Type
reactant
Reaction Step One
Quantity
0.701 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
16 mL
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three

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